2-Fluoro-4-nitrotoluene

• CAS: 1427-07-2
• Synonyms: 2-Fluoro-1-methyl-4-nitrobenzene; 3-Fluoro-4-methylnitrobenzene; NSC 60724
• Molecular Formula: C7H6FNO2
• Molecular Weight: 155.13 g/mol
• SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])F
• InChI: InChI=1S/C7H6FNO2/c1-5-2-3-6(9(10)11)4-7(5)8/h2-4H,1H3
• InChIKey: WIQISTBTOQNVCE-UHFFFAOYSA-N

2-Fluoro-4-nitrotoluene (CAS 1427-07-2) resolves the key sourcing challenge for the 4-nitro regioisomer: direct nitration of 2-fluorotoluene yields only ~10% of this isomer versus ~90% of the 5-nitro isomer, making pure material scarce. • Melting point (31-35 °C vs. 38-41 °C for the 5-nitro isomer) enables rapid, instrument-free incoming identity verification at receiving. • Direct precursor to 2-fluoro-4-nitrobenzoic acid (74% isolated yield via KMnO₄/phase-transfer catalysis) and 4-amino-2-fluoro-N-methylbenzamide pharmacophores. • ≥98% purity reduces in-house purification burden for pharmaceutical intermediate workflows. Supplied with verified regioisomeric integrity for reproducible downstream synthesis.

2-Fluoro-4-nitrotoluene: Identity & Sourcing

2-Fluoro-4-nitrotoluene (2-F-4-NT) is a disubstituted aromatic compound bearing a fluorine atom at the ortho position and a nitro group at the para position relative to the methyl substituent on a toluene core [1]. With the molecular formula C₇H₆FNO₂ and a molecular weight of 155.13 g/mol, it exists at ambient temperature as a pale-yellow to light-brown crystalline solid exhibiting a melting point range of 31–35 °C [1]. This compound serves as a strategic fluorinated nitroaromatic building block in organic synthesis, occupying a specific regioisomeric space—the 2‑fluoro‑4‑nitro substitution pattern—that is the minor isomer produced during direct electrophilic nitration of 2‑fluorotoluene [2]. Procurement decisions involving 2‑F‑4‑NT are therefore distinguished from purchases of its predominant regioisomer (2‑fluoro‑5‑nitrotoluene) by considerations of synthetic accessibility, regiochemical purity, and downstream functionalization pathways.

Workflow

Regioisomer-controlled synthesis requiring 2‑fluoro‑4‑nitro substitution pattern

Selection

Minor nitration isomer obtained via separation or alternative synthetic strategies

Use Context

Downstream functionalization to benzoic acids, amides, and oxazolidinone scaffolds

• [1] Baike Baidu. 2‑氟‑4‑硝基甲苯 (2‑Fluoro‑4‑nitrotoluene). Chemical Properties and Basic Information. https://baike.baidu.com/item/2‑氟‑4‑硝基甲苯/16718106 View Source
• [2] Smith, K.; Musson, A.; DeBoos, G. A. A Novel Method for the Nitration of Simple Aromatic Compounds. J. Org. Chem. 1998, 63 (23), 8448–8454. https://orca.cardiff.ac.uk/id/eprint/14434/ View Source

2-Fluoro-4-nitrotoluene: Regioisomer & Halo-Analog Comparison

Although 2‑fluoro‑4‑nitrotoluene shares an identical molecular formula (C₇H₆FNO₂) with its regioisomer 2‑fluoro‑5‑nitrotoluene, the two compounds exhibit fundamentally different regiochemistry that dictates their reactivity and the types of downstream products accessible [1]. The relative positions of the electron‑withdrawing nitro and fluorine substituents govern regioselectivity in further electrophilic aromatic substitution, nucleophilic aromatic substitution, and cross‑coupling reactions [2]. Moreover, replacing fluorine with chlorine (2‑chloro‑4‑nitrotoluene) alters both the steric profile and the electronic nature of the aromatic ring: the C–F bond is shorter, stronger, and more resistant to metabolic cleavage than the C–Cl bond, which is decisive in pharmaceutical lead optimization where fluorine is employed as a bioisostere [2]. The scarcity of the 2‑fluoro‑4‑nitro isomer in direct nitration product mixtures—approximately 10% versus 90% for the 5‑nitro isomer—further implies that procurement of the pure 4‑nitro isomer requires either rigorous separation from the dominant regioisomer or alternative synthetic strategies, making sourcing a differentiated decision [1].

Target: 2‑Fluoro‑4‑nitrotoluene

Substitute: 2‑Fluoro‑5‑nitrotoluene / 2‑Chloro‑4‑nitrotoluene

Regiochemistry para‑nitro / ortho‑fluoro pattern directs reactivity and downstream pharmacophore geometry

Mismatch meta‑nitro arrangement may shift electrophilic/nucleophilic aromatic substitution outcomes and final scaffold identity

Halogen Profile C–F bond is shorter, stronger, and metabolically more resistant than C–Cl

Mismatch Chlorine substitution alters steric and electronic parameters, potentially affecting bioisosteric fit

Synthetic Accessibility ~10% abundance in direct nitration; high-purity material requires rigorous purification

Mismatch 5‑nitro isomer is the major product; direct substitution may introduce regioisomeric impurity without verification

• [1] Smith, K.; Musson, A.; DeBoos, G. A. A Novel Method for the Nitration of Simple Aromatic Compounds. J. Org. Chem. 1998, 63 (23), 8448–8454. https://orca.cardiff.ac.uk/id/eprint/14434/ View Source
• [2] Maurya, S. K.; Gurjar, M. K.; Malshe, K. M.; Patil, P. T.; Dongare, M. K.; Kemnitz, E. Solid acid catalysts for fluorotoluene nitration using nitric acid. Green Chem. 2003, 5, 720–723. https://pubs.rsc.org/en/content/articlelanding/2003/gc/b307146d View Source

2-Fluoro-4-nitrotoluene: Head-to-Head Evidence

Nitration Regioselectivity: 4-Nitro vs. 5-Nitro Isomer

Under zeolite β‑catalyzed nitration conditions with nitric acid and acetic anhydride, 2‑fluorotoluene yields mononitro products in 96% total yield, of which 90% is 2‑fluoro‑5‑nitrotoluene and only 10% is 2‑fluoro‑4‑nitrotoluene [1]. Solid‑acid‑catalyzed nitration with 70% HNO₃ at 90 °C shows 55% conversion of 2‑fluorotoluene with 90% selectivity toward 2‑fluoro‑5‑nitrotoluene, confirming the consistent preference for the 5‑nitro regioisomer across catalytic systems [2]. This 9‑fold excess of the 5‑nitro isomer means that obtaining pure 2‑fluoro‑4‑nitrotoluene from direct nitration requires efficient separation or alternative synthetic approaches, directly affecting its commercial availability, cost, and achievable regioisomeric purity.

Regioisomer Distribution

Head-to-head

10% 4‑nitro vs 90% 5‑nitro isomer

Supports procurement of high regioisomeric purity

9‑fold excess of 5‑nitro isomer reported under zeolite and solid‑acid catalysis

Evidence Dimension	Regioisomer distribution in mononitration of 2‑fluorotoluene
Target Compound Data	2‑Fluoro‑4‑nitrotoluene: 10% of mononitro product (zeolite catalyst); consistent minor isomer in solid‑acid catalysis [1][2]
Comparator Or Baseline	2‑Fluoro‑5‑nitrotoluene: 90% of mononitro product [1][2]
Quantified Difference	9‑fold selectivity favoring the 5‑nitro isomer over the 4‑nitro isomer under both catalytic systems evaluated
Conditions	Zeolite β‑catalyzed nitration (room temperature to mild heating, HNO₃/Ac₂O); Fe/Mo/SiO₂ or MoO₃/SiO₂‑catalyzed nitration with 70% HNO₃ at 90 °C [1][2]

Why This Matters

Procurement of 2‑fluoro‑4‑nitrotoluene with high regioisomeric purity guarantees that downstream synthetic routes are not compromised by the predominant 5‑nitro contaminant, which would lead to different regiochemical outcomes in subsequent reactions.

• [1] Smith, K.; Musson, A.; DeBoos, G. A. A Novel Method for the Nitration of Simple Aromatic Compounds. J. Org. Chem. 1998, 63 (23), 8448–8454. https://orca.cardiff.ac.uk/id/eprint/14434/ View Source
• [2] Maurya, S. K.; Gurjar, M. K.; Malshe, K. M.; Patil, P. T.; Dongare, M. K.; Kemnitz, E. Solid acid catalysts for fluorotoluene nitration using nitric acid. Green Chem. 2003, 5, 720–723. https://pubs.rsc.org/en/content/articlelanding/2003/gc/b307146d View Source

Oxidation Yield: 2-Fluoro-4-nitrotoluene vs. Alternatives

A published synthesis demonstrates that oxidation of 2‑fluoro‑4‑nitrotoluene with potassium permanganate in the presence of a phase‑transfer catalyst furnishes 2‑fluoro‑4‑nitrobenzoic acid in 74% isolated yield [1]. The subsequent acid chloride formation and amination proceed in 95% yield, and final hydrogenation over Pd/C gives 4‑amino‑2‑fluoro‑N‑methyl‑benzamide in 98% yield, providing a three‑step sequence with an overall yield of approximately 69% [1]. While the oxidation of 2‑fluoro‑5‑nitrotoluene to the corresponding 5‑nitrobenzoic acid derivative is chemically feasible, the resultant 2‑fluoro‑5‑nitrobenzoic acid positions the carboxyl group meta to the nitro substituent, generating a different electronic architecture that is not interchangeable for the synthesis of N‑methyl‑2‑fluoro‑4‑aminobenzamide scaffolds [1]. No head‑to‑head oxidation yield comparison with 2‑fluoro‑5‑nitrotoluene under identical conditions was identified in the primary literature.

Oxidation Yield

Cross-study comparable

74% to 2‑fluoro‑4‑nitrobenzoic acid

Establishes cost‑modeling baseline

No direct comparator yield data under identical conditions; alternative regioisomer yields non‑interchangeable product

Evidence Dimension	Oxidation yield to corresponding benzoic acid derivative
Target Compound Data	2‑Fluoro‑4‑nitrotoluene → 2‑fluoro‑4‑nitrobenzoic acid: 74% yield (KMnO₄, phase‑transfer catalyst) [1]
Comparator Or Baseline	No direct oxidation yield data for 2‑fluoro‑5‑nitrotoluene under identical conditions is available; the regioisomeric benzoic acid product would possess a meta‑nitro arrangement, precluding functional equivalence
Quantified Difference	74% validated yield for the target compound; comparator yield data absent but product architecture is non‑interchangeable
Conditions	Potassium permanganate oxidation with phase‑transfer catalyst; subsequent SOCl₂‑mediated chlorination and amination; Pd/C hydrogenation [1]

Why This Matters

The validated 74% oxidation yield establishes a quantitative baseline for cost‑of‑goods modeling and process development for 2‑fluoro‑4‑nitrobenzoic acid derivatives, whereas alternative regioisomeric precursors would lead to structurally distinct downstream products.

• [1] Xu, D.; Xu, X.; Zhu, Z. A Convenient Synthesis of 4‑amino‑2‑fluoro‑N‑methyl‑benzamide. J. Chem. Res. 2013, 37 (10), 619–621. https://journals.sagepub.com/doi/abs/10.3184/174751913X13787959772340 View Source

Commercial Purity Grades: Standard vs. Pharmaceutical

Market analysis and manufacturer specifications indicate that 2‑fluoro‑4‑nitrotoluene is supplied in two principal purity tiers: a standard 98% grade (purity ≥98% by GC) and a high‑purity grade exceeding 99% [1][2]. The ≥99% purity grade is reported to dominate the pharmaceutical intermediates segment due to stringent regulatory requirements [1]. In comparison, the regioisomer 2‑fluoro‑5‑nitrotoluene is also available at ≥98% purity from multiple suppliers , making the purity grade not a unique differentiator for 2‑F‑4‑NT per se, but the availability of ≥99% pharmaceutical‑grade material specifically for the 4‑nitro isomer addresses the needs of GMP‑adjacent synthesis programs. No published data directly comparing trace impurity profiles (e.g., regioisomeric contamination levels) between the two isomers from the same manufacturer were identified.

Purity Grades

Class-level

≥98% standard / ≥99% pharma grade

May reduce in‑house purification needs

≥99% tier specifically marketed for pharmaceutical intermediate contexts

Evidence Dimension	Commercially available purity grades
Target Compound Data	2‑Fluoro‑4‑nitrotoluene: ≥98% (standard), ≥99% (pharmaceutical grade) [1][2]
Comparator Or Baseline	2‑Fluoro‑5‑nitrotoluene: ≥97% (standard), ≥98% (high purity) ; ≥99% grade not prominently advertised for this isomer in available supplier listings
Quantified Difference	≥99% purity tier is specifically marketed for 2‑fluoro‑4‑nitrotoluene in pharmaceutical contexts; comparator isomer listings emphasize ≥97–98% grades [1][2]
Conditions	Purity determined by GC; marketed purity specifications from multiple supplier datasheets and market research reports [1][2]

Why This Matters

For pharmaceutical intermediate procurement requiring GMP‑level documentation and minimal impurity profiles, the availability of a ≥99% grade of 2‑fluoro‑4‑nitrotoluene may reduce the need for additional in‑house purification compared to the standard 98% grade.

• [1] Data Insights Market. Future Trends Shaping 2‑Fluoro‑4‑nitrotoluene Growth. 2026 Market Report. https://www.datainsightsmarket.com View Source
• [2] Ningbo Inno Pharmchem Co., Ltd. Optimizing Pharmaceutical Synthesis with 2‑Fluoro‑4‑nitrotoluene. Product specification: purity ≥99%. https://www.nbinno.com View Source

Melting Point Difference Between Regioisomers

The melting point of 2‑fluoro‑4‑nitrotoluene is reported as 33 °C (supplier specification) with a literature range of 31–35 °C, while the regioisomer 2‑fluoro‑5‑nitrotoluene exhibits a melting point of 38–41 °C [1]. This approximately 5–8 °C depression in melting point for the 4‑nitro isomer is consistent with the less symmetric molecular packing expected from the para‑disubstituted arrangement compared to the meta‑disubstituted 5‑nitro isomer. This difference serves as a rapid, low‑cost identity and purity verification tool: contamination of 2‑fluoro‑4‑nitrotoluene with the 5‑nitro isomer would elevate the observed melting point, providing a simple quality‑control metric without requiring chromatographic analysis.

Melting Point

Head-to-head

4‑nitro: 33 °C; 5‑nitro: 38–41 °C

Enables rapid identity screening

~5–8 °C depression may signal regioisomeric cross‑contamination

Evidence Dimension	Melting point range
Target Compound Data	2‑Fluoro‑4‑nitrotoluene: 33 °C (single‑point specification; literature 31–35 °C) [1]
Comparator Or Baseline	2‑Fluoro‑5‑nitrotoluene: 38–41 °C
Quantified Difference	Melting point depression of approximately 5–8 °C for the 4‑nitro isomer relative to the 5‑nitro isomer
Conditions	Capillary melting point determination; supplier specifications from TCI America, Chem‑Impex, and Thermo Fisher [1]

Why This Matters

A distinct melting point difference enables rapid incoming quality control to detect regioisomeric cross‑contamination—a critical consideration when the procurement specification demands high regioisomeric purity.

• [1] Thermo Scientific Chemicals. 2‑Fluoro‑4‑nitrotoluene, 98%. Melting Point: 32 °C to 37 °C. https://www.fishersci.be View Source

Oxazolidinone Antibacterial Synthesis Intermediate

2‑Fluoro‑4‑nitrotoluene serves as a documented starting material (intermediate I) in a published synthetic route to oxazolidinone antibacterial agents, where it undergoes condensation with paraformaldehyde, nitro reduction, pyrrole protection, and cyclization to form oxetane‑containing oxazolidinone derivatives [1]. In a separate patent‑documented process (US 7,875,728 B2), 2‑fluoro‑4‑nitrotoluene is employed in a radical bromination–amination sequence yielding morpholine derivatives in 30% overall yield over two steps [2]. These pathways exploit the specific ortho‑fluoro‑para‑nitro substitution pattern: the nitro group serves as a handle for reduction to aniline, while the fluorine atom remains intact as a bioisosteric substituent in the final pharmacophore [1][2]. The regioisomer 2‑fluoro‑5‑nitrotoluene would place the derived amino group at a different position, yielding a structurally non‑equivalent pharmacophore that cannot serve as a substitute in these specific synthetic schemes.

Synthetic Route

Class-level

Oxazolidinone antibacterial intermediate

Regioisomer‑specific route context

5‑nitro isomer would yield a non‑equivalent pharmacophore; route fidelity depends on substitution pattern

Evidence Dimension	Documented role as a specific synthetic intermediate in pharmaceutical patent and literature routes
Target Compound Data	2‑Fluoro‑4‑nitrotoluene: Starting material I in oxazolidinone synthesis (Hao et al., 2002); reactant in US 7,875,728 B2 morpholine derivative synthesis (30% yield) [1][2]
Comparator Or Baseline	2‑Fluoro‑5‑nitrotoluene: No equivalent published route identified for oxazolidinone or morpholine pharmacophores utilizing this regioisomer; substitution would alter the position of the amine functionality in the final drug scaffold
Quantified Difference	Regioisomer substitution would produce a structurally distinct final compound; synthetic route yields for 2‑F‑4‑NT: 30% (morpholine pathway [2]); multi‑step route to oxazolidinones reported without overall yield [1]
Conditions	Oxazolidinone route: paraformaldehyde condensation, Pd/C hydrogenation, acetylacetone protection, tosylation, BuLi cyclization, hydroxylamine deprotection, benzyl chloroformate acylation; Morpholine route: NBS/benzoyl peroxide radical bromination, morpholine amination [1][2]

Why This Matters

Procurement of the specific 2‑fluoro‑4‑nitro regioisomer is mandatory for research programs following these published synthetic routes; the 5‑nitro isomer cannot be used as a drop‑in replacement.

• [1] Hao, Y.; Barbachyn, M. R.; Greene, M. L.; et al. Synthesis and antibacterial activities of oxazolidinones incorporating C‑ring oxetanes and thietanes. 42nd Interscience Conference on Antimicrobial Agents and Chemotherapy, San Diego, 2002, Abstract F‑1321. Drug Synthesis Database record ID 62255. https://data.yaozh.com/hhw/detail?id=983649&type=fzk View Source
• [2] US Patent 7,875,728 B2. Process for the preparation of morpholine derivatives. Assigned to AstraZeneca. https://patents.google.com/patent/US07875728B2 View Source

2-Fluoro-4-nitrotoluene: Application Scenarios

2-Fluoro-4-nitrobenzoic Acid and Amide Synthesis

When the synthetic objective is 2‑fluoro‑4‑nitrobenzoic acid or its downstream amide derivatives, 2‑fluoro‑4‑nitrotoluene is the direct precursor of choice. The validated oxidation protocol using KMnO₄ with a phase‑transfer catalyst delivers the benzoic acid in 74% isolated yield, followed by chlorination/amination (95%) and Pd/C hydrogenation (98%) to afford the 4‑amino‑2‑fluoro‑N‑methyl‑benzamide scaffold [1]. Competing routes starting from 2‑fluoro‑5‑nitrotoluene would yield a regioisomeric benzoic acid that cannot serve as a substitute for this specific pharmacophoric pattern [1].

Oxazolidinone Antibiotic Synthesis

Research groups pursuing oxazolidinone derivatives with C‑ring oxetane or thietane modifications require 2‑fluoro‑4‑nitrotoluene as the starting point for constructing the 2‑fluoro‑4‑aminophenyl intermediate. The published route proceeds through condensation, reduction, protection, cyclization, and deprotection steps to access the target oxazolidinone scaffold [1]. Substitution with the 5‑nitro regioisomer would shift the exocyclic amine attachment point, fundamentally altering the pharmacophore geometry and precluding direct comparison with published structure–activity relationship data [1].

High-Purity Pharmaceutical Intermediate Sourcing

For pharmaceutical development programs operating under GMP‑adjacent quality systems, the ≥99% purity grade of 2‑fluoro‑4‑nitrotoluene reduces the burden of in‑house purification prior to use in regulated synthetic steps. This purity tier is specifically marketed for pharmaceutical applications, reflecting the commercial recognition that the 4‑nitro isomer's relatively low abundance in direct nitration product streams necessitates rigorous purification to achieve pharmaceutical‑grade specifications [1].

Melting Point-Based Purity Screening

The melting point differential of approximately 5–8 °C between 2‑fluoro‑4‑nitrotoluene (33 °C) and 2‑fluoro‑5‑nitrotoluene (38–41 °C) provides a cost‑effective, instrument‑free screening tool for incoming material acceptance [1]. A melting point falling within the 31–35 °C range supports the identity and regioisomeric integrity of the received batch, whereas an elevated melting point would signal contamination with the 5‑nitro isomer—a scenario of particular concern given the 9‑fold excess of the 5‑nitro isomer in direct nitration product mixtures [1][2].

Application

Selection Property

Validation Focus

2‑Fluoro‑4‑nitrobenzoic acid synthesis

Regioisomeric purity

Oxidation yield reproducibility

Oxazolidinone antibiotic research

2‑Fluoro‑4‑aminophenyl intermediate

Route fidelity vs. published SAR

High‑purity intermediate sourcing

Purity grade ≥99%

Impurity profile review

Melting‑point‑based identity screening

Melting point specification

Regioisomeric integrity verification

• [1] Xu, D.; Xu, X.; Zhu, Z. A Convenient Synthesis of 4‑amino‑2‑fluoro‑N‑methyl‑benzamide. J. Chem. Res. 2013, 37 (10), 619–621. https://journals.sagepub.com/doi/abs/10.3184/174751913X13787959772340 View Source
• [2] Smith, K.; Musson, A.; DeBoos, G. A. A Novel Method for the Nitration of Simple Aromatic Compounds. J. Org. Chem. 1998, 63 (23), 8448–8454. https://orca.cardiff.ac.uk/id/eprint/14434/ View Source